Cas no 111079-19-7 (4-chloro-5-iodo-2-methylsulfanyl-pyrimidine)

• Product Name: 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine
• CAS No: 111079-19-7
• MF: C₅H₄ClIN₂S
• MW: 286.521130561829
• MDL: MFCD20492491
• CID: 1196281
• PubChem ID: 13636519
• Update Time: 2025-10-28

4-chloro-5-iodo-2-methylsulfanyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodo-2-(methylthio)pyrimidine
• 4-chloro-5-iodo-2-methylsulfanylpyrimidine
• Pyrimidine, 4-chloro-5-iodo-2-(methylthio)-
• 4-Chloro-5-iodo-2-methylthiopyrimidine
• 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine

• MDL： MFCD20492491
• Inchi： 1S/C5H4ClIN2S/c1-10-5-8-2-3(7)4(6)9-5/h2H,1H3
• InChI Key： RPTQHLHIBGHGBF-UHFFFAOYSA-N
• SMILES： IC1C=NC(=NC=1Cl)SC

Computed Properties

• Exact Mass: 285.88252
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.78

Additional information on 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine

4-Chloro-5-Iodo-2-Methylsulfanyl-Pyrimidine: A Comprehensive Overview

4-Chloro-5-iodo-2-methylsulfanyl-pyrimidine, with the CAS number 111079-19-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with a chlorine atom at position 4, an iodine atom at position 5, and a methylsulfanyl group at position 2. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Its structure has been optimized to enhance stability and reactivity, which are critical factors in its intended applications.

One of the most promising areas of research involving 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine is in the field of drug discovery. The compound has shown potential as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and infectious diseases. Its ability to interact with specific biological targets, such as kinases and proteases, has been extensively studied using computational modeling and in vitro assays.

In addition to its medicinal applications, 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine has also been explored for its role in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to form stable coordination bonds with metal ions makes it a valuable component in the design of porous materials with tailored properties.

The latest studies on 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine have focused on understanding its photophysical properties and electronic behavior. These investigations have revealed that the compound exhibits interesting fluorescence characteristics under specific conditions, which could be harnessed for applications in sensing and imaging technologies.

In terms of safety considerations, 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine must be handled with care due to its chemical reactivity. Proper storage conditions and protective measures are essential to ensure safe handling in laboratory settings. Researchers are advised to consult relevant safety data sheets (SDS) before working with this compound.

In conclusion, 4-chloro-5-iodo-2-methylsulfanyl-pyrimidine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future scientific endeavors.